Cas no 512810-21-8 (3-(4-nitro-1H-pyrazol-1-yl)propanoic acid)
512810-21-8 structure
Product Name:3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
CAS No:512810-21-8
MF:C6H7N3O4
MW:185.137480974197
MDL:MFCD03074554
CID:2122602
PubChem ID:1229867
Update Time:2025-04-21
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 3-(4-nitro-1H-pyrazol-1-yl)propanoic acid
- 3-(4-NITRO-PYRAZOL-1-YL)-PROPIONIC ACID
- 3-{4-nitro-1H-pyrazol-1-yl}propanoic acid
- AKOS000204703
- DB-338909
- Z228588526
- Oprea1_003601
- 899-646-1
- BBL015875
- MFCD03074554
- AKOS015922307
- SCHEMBL672001
- 3-(4-nitropyrazol-1-yl)propanoic acid
- 4-Nitro-1H-pyrazole-1-propanoic acid
- STK348651
- G31105
- 3-(4-nitro-1H-pyrazol-1-yl)propanoicacid
- EN300-52701
- AK-968/41170472
- FS-6036
- ALBB-004382
- DTXCID201721401
- DTXSID601290795
- DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- 512810-21-8
-
- MDL： MFCD03074554
- Inchi： 1S/C6H7N3O4/c10-6(11)1-2-8-4-5(3-7-8)9(12)13/h3-4H,1-2H2,(H,10,11)
- InChI Key： DRVNKZUIVXMXHJ-UHFFFAOYSA-N
- SMILES： OC(CCN1C=C(C=N1)[N+](=O)[O-])=O
Computed Properties
- Exact Mass: 185.04365571Da
- Monoisotopic Mass: 185.04365571Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
- Complexity: 214
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 101Ų
Experimental Properties
- Density: 1.6±0.1 g/cm3
- Melting Point: 143-145 °C
- Boiling Point: 419.3±25.0 °C at 760 mmHg
- Flash Point: 207.4±23.2 °C
- Vapor Pressure: 0.0±1.0 mmHg at 25°C
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Security Information
- Signal Word：warning
- Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement： P264+P280+P305+P351+P338+P337+P313
- Safety Instruction： H303+H313+H333
- HazardClass：IRRITANT
- Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | N498015-50mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 50mg |
$ 70.00 | 2022-06-03 | ||
| TRC | N498015-100mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 100mg |
$ 95.00 | 2022-06-03 | ||
| TRC | N498015-500mg |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 500mg |
$ 340.00 | 2022-06-03 | ||
| abcr | AB379560-250 mg |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 250MG |
€176.40 | 2022-03-02 | ||
| abcr | AB379560-500 mg |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 500MG |
€209.50 | 2022-03-02 | ||
| abcr | AB379560-1 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 1g |
€231.60 | 2022-03-02 | ||
| abcr | AB379560-5 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 5g |
€519.80 | 2022-03-02 | ||
| abcr | AB379560-10 g |
3-(4-Nitro-1H-pyrazol-1-yl)propanoic acid |
512810-21-8 | 10g |
€819.00 | 2022-03-02 | ||
| Fluorochem | 028117-250mg |
3-(4-Nitro-pyrazol-1-yl)-propionic acid |
512810-21-8 | 95% | 250mg |
￡120.00 | 2022-03-01 | |
| Fluorochem | 028117-1g |
3-(4-Nitro-pyrazol-1-yl)-propionic acid |
512810-21-8 | 95% | 1g |
￡240.00 | 2022-03-01 |
3-(4-nitro-1H-pyrazol-1-yl)propanoic acid Related Literature
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Philipp Traber,Stephan Kupfer,Stefanie Gräfe,Isabelle Baussanne,Martine Demeunynck,Jean-Marie Mouesca,Serge Gambarelli,Vincent Artero,Murielle Chavarot-Kerlidou Chem. Sci., 2018,9, 4152-4159
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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